Cas no 128650-15-7 (5H-[2]Benzopyrano[3,4-g][1,4]benzodioxin-5-one, 9,10-dihydro-)

• Product Name: 5H-[2]Benzopyrano[3,4-g][1,4]benzodioxin-5-one, 9,10-dihydro-
• CAS No: 128650-15-7
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• CID: 236637
• PubChem ID: 148111
• Update Time: 2025-04-19

5H-[2]Benzopyrano[3,4-g][1,4]benzodioxin-5-one, 9,10-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5H-[2]Benzopyrano[3,4-g][1,4]benzodioxin-5-one, 9,10-dihydro-
• 5H-(2)Benzopyrano(3,4-g)(2,3)dihydro-(1,4)benzodioxin-5-one
• 2,3-Dihydro-5H-[2]benzopyrano[3,4-g][1,4]benzodioxin-5-one
• DTXSID70926182
• 128650-15-7

• Inchi： 1S/C15H10O4/c16-15-10-4-2-1-3-9(10)11-7-13-14(8-12(11)19-15)18-6-5-17-13/h3-8H,1-2H2
• InChI Key： WWPOSUFPEHREJA-UHFFFAOYSA-N
• SMILES： O1C(C2=CCCC=C2C2C=C3C(=CC1=2)OC=CO3)=O

Computed Properties

• Exact Mass: 254.0579
• Monoisotopic Mass: 254.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8
• XLogP3: 2.3

Experimental Properties

• Density: 1.44
• Boiling Point: 479.1°C at 760 mmHg
• Flash Point: 217.8°C
• Refractive Index: 1.687
• PSA: 44.76